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Compound of Interest

Compound Name: L-659837

Cat. No.: B15618790 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-659,837 is not publicly available. The

following guidance is based on general laboratory safety principles for handling research

compounds with unknown hazard profiles and information available for the broader class of

tachykinin NK2 receptor antagonists. This information is not a substitute for a substance-

specific risk assessment and SDS. Researchers must exercise caution and implement rigorous

safety protocols.

Immediate Safety and Logistical Information
L-659,837 is a potent and selective non-peptide antagonist of the tachykinin NK2 receptor.[1]

Due to the lack of specific toxicity data, it should be handled as a potentially hazardous

substance. Engineering controls, administrative controls, and personal protective equipment

(PPE) are crucial to minimize exposure.

Quantitative Data Summary
A comprehensive quantitative data sheet for L-659,837 is not available. The following table

indicates the type of information that would typically be found in an SDS. Researchers should

strive to obtain this information from the supplier.
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Property Data

Physical State Data not available

Molecular Formula Data not available

Molecular Weight Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Vapor Pressure Data not available

Density Data not available

Flash Point Data not available

Autoignition Temp. Data not available

Explosive Limits Data not available

Toxicity Data (LD50) Data not available

Exposure Limits (PEL, TLV) Data not available

Operational Plan: From Receipt to Disposal
This operational plan provides a step-by-step guide for the safe handling of L-659,837.

1. Compound Receipt and Storage:

Upon receipt, inspect the container for damage or leaks.

Log the compound into the laboratory's chemical inventory system.

Store in a designated, well-ventilated, and secure area, away from incompatible materials.

The storage temperature should be based on supplier recommendations, if available. For

similar compounds, storage at -20°C is common.

2. Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Consult a glove compatibility

chart if available.

Body Protection: Wear a fully buttoned laboratory coat. For procedures with a higher risk of

splashes, consider a chemical-resistant apron.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

use a certified respirator with an appropriate filter. All respiratory protection should be used

within a comprehensive respiratory protection program.

3. Handling and Use:

All handling of L-659,837 should be performed in a certified chemical fume hood to minimize

inhalation exposure.

Use the smallest quantity of the compound necessary for the experiment.

Prepare solutions in the fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

4. Spill Response:

In case of a spill, evacuate the immediate area.

If the spill is small and you are trained to handle it:

Wear appropriate PPE.

Contain the spill with an inert absorbent material.

Carefully collect the absorbed material into a sealed, labeled waste container.

Clean the spill area with a suitable decontaminating solution.
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For large spills, or if you are not trained, evacuate the area and contact the institution's

emergency response team.

5. Disposal Plan:

All waste containing L-659,837 (including empty containers, contaminated PPE, and

experimental waste) must be disposed of as hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in the regular trash.

Experimental Protocols
Detailed experimental protocols for L-659,837 are not readily available in the public domain.

Researchers developing protocols should incorporate the handling and safety procedures

outlined in this document. Methodologies should be designed to minimize the generation of

dusts or aerosols.

Logical Workflow for Handling L-659,837
The following diagram illustrates a logical workflow for the safe handling of a research

compound with an unknown hazard profile like L-659,837.
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Caption: Logical workflow for handling L-659,837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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